Cas no 1043421-68-6 (1-Octanaminium, 8-bromo-N,N,N-tributyl-)

• Product Name: 1-Octanaminium, 8-bromo-N,N,N-tributyl-
• CAS No: 1043421-68-6
• MF: C₂₀H₄₃BrN
• MW: 377.4661257267
• CID: 6265559
• Update Time: 2025-05-30

1-Octanaminium, 8-bromo-N,N,N-tributyl- Chemical and Physical Properties

Names and Identifiers

• 1-Octanaminium, 8-bromo-N,N,N-tributyl-

• Inchi： 1S/C20H43BrN/c1-4-7-17-22(18-8-5-2,19-9-6-3)20-15-13-11-10-12-14-16-21/h4-20H2,1-3H3/q+1
• InChI Key： OYBJHGWIIFRVBO-UHFFFAOYSA-N
• SMILES： [N+](CCCC)(CCCC)(CCCC)CCCCCCCCBr

Experimental Properties

• Solubility: 溶于丙酮、DMF、氯仿、二氯甲烷、甲醇

Additional information on 1-Octanaminium, 8-bromo-N,N,N-tributyl-

Research Brief on 1-Octanaminium, 8-bromo-N,N,N-tributyl- (CAS: 1043421-68-6) in Chemical Biology and Pharmaceutical Applications

The compound 1-Octanaminium, 8-bromo-N,N,N-tributyl- (CAS: 1043421-68-6) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

Recent studies have highlighted the role of 1-Octanaminium, 8-bromo-N,N,N-tributyl- as a versatile intermediate in the synthesis of bioactive molecules. Its brominated alkyl chain and quaternary ammonium structure make it a valuable candidate for modifying pharmacokinetic properties of drug candidates. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the blood-brain barrier permeability of neuroactive compounds, suggesting potential applications in central nervous system (CNS) drug development.

In terms of mechanism, research indicates that this compound may function as a surfactant or membrane-disrupting agent, with particular efficacy against Gram-positive bacteria. A recent in vitro study showed promising antimicrobial activity against drug-resistant Staphylococcus aureus strains, with minimal cytotoxicity to mammalian cells. These findings, published in ACS Infectious Diseases, suggest potential applications in developing novel antimicrobial agents.

The synthetic pathways for 1-Octanaminium, 8-bromo-N,N,N-tributyl- have been optimized in recent years, with a 2022 patent (US20220169612A1) describing an improved method yielding higher purity and scalability. This advancement addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical applications.

Current research directions include exploring its potential in drug delivery systems, particularly for nucleic acid therapeutics. Preliminary data from a 2023 Nature Communications study suggests that derivatives of this compound may effectively complex with siRNA, protecting it from degradation while facilitating cellular uptake. This could represent a significant advancement in RNA-based therapeutics.

Safety and toxicity profiles remain an active area of investigation. While initial studies show favorable toxicity profiles at therapeutic concentrations, comprehensive in vivo studies are ongoing. Researchers emphasize the need for further characterization of its metabolic pathways and potential off-target effects before clinical translation.

In conclusion, 1-Octanaminium, 8-bromo-N,N,N-tributyl- (CAS: 1043421-68-6) represents a promising chemical entity with diverse pharmaceutical applications. Its unique structural features and demonstrated biological activities warrant continued investigation, particularly in antimicrobial development and drug delivery systems. Future research should focus on optimizing its therapeutic index and exploring structure-activity relationships of its derivatives.